Cas no 214400-66-5 (2,6-Diiodo-4-(trifluoromethyl)aniline)

• Product Name: 2,6-Diiodo-4-(trifluoromethyl)aniline
• CAS No: 214400-66-5
• MF: C₇H₄F₃I₂N
• MW: 412.917516708374
• MDL: MFCD11847372
• CID: 1039518
• PubChem ID: 10621647
• Update Time: 2025-10-29

2,6-Diiodo-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,6-Diiodo-4-(trifluoromethyl)aniline
• 2,6-diiodo-4-trifluoromethylaniline
• AK104776
• ANW-71005
• CTK8C4058
• KB-226205
• SureCN2159314
• CS-0336443
• DB-329704
• MFCD11847372
• DTXSID60442609
• SCHEMBL2159314
• 214400-66-5
• E85548

• MDL： MFCD11847372
• Inchi： 1S/C7H4F3I2N/c8-7(9,10)3-1-4(11)6(13)5(12)2-3/h1-2H,13H2
• InChI Key： AHAXEDWMWOZVQJ-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C(F)(F)F)C=1)I)N

Computed Properties

• Exact Mass: 412.83853g/mol
• Monoisotopic Mass: 412.83853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 2,6-Diiodo-4-(trifluoromethyl)aniline

Comprehensive Guide to 2,6-Diiodo-4-(trifluoromethyl)aniline (CAS No. 214400-66-5): Properties, Applications, and Market Insights

2,6-Diiodo-4-(trifluoromethyl)aniline (CAS No. 214400-66-5) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This halogenated aniline derivative is gaining attention due to its unique structural properties, making it valuable for synthesizing advanced intermediates. With the increasing demand for trifluoromethyl-containing compounds in drug discovery, this chemical has become a focal point for researchers exploring novel bioactive molecules.

The molecular structure of 2,6-Diiodo-4-(trifluoromethyl)aniline features two iodine atoms at the 2 and 6 positions and a trifluoromethyl group at the 4 position of the aniline ring. This arrangement contributes to its high electron-withdrawing capacity, making it particularly useful in cross-coupling reactions and other catalytic processes. Recent studies highlight its potential in creating fluorinated pharmaceuticals, a rapidly growing segment in medicinal chemistry due to improved metabolic stability and bioavailability.

In the pharmaceutical industry, CAS 214400-66-5 serves as a key building block for developing targeted therapies. The compound's ability to introduce both iodine and fluorine atoms into molecular frameworks makes it invaluable for creating PET imaging agents and radio-labeled compounds for diagnostic applications. Researchers are particularly interested in its potential for developing next-generation antiviral drugs, especially in light of recent global health concerns.

The agrochemical sector has also shown growing interest in 2,6-Diiodo-4-(trifluoromethyl)aniline derivatives. The compound's structural features contribute to the development of novel crop protection agents with improved efficacy and environmental profiles. As regulatory pressures increase for safer agricultural chemicals, this intermediate offers opportunities to create low-residue pesticides that meet stringent global standards.

From a synthetic chemistry perspective, 214400-66-5 presents interesting challenges and opportunities. The presence of multiple reactive sites allows for selective functionalization, making it a versatile intermediate for diverse chemical transformations. Recent publications demonstrate its utility in palladium-catalyzed reactions, Sonogashira couplings, and other important synthetic methodologies that are trending in current research literature.

The market for 2,6-Diiodo-4-(trifluoromethyl)aniline has shown steady growth, driven by increasing R&D investments in fluorinated compounds. Analytical reports suggest expanding applications in material science, particularly for developing specialty polymers with unique electronic properties. The compound's potential in creating organic electronic materials is being explored by several research groups working on next-generation semiconductor materials.

Quality control and characterization of CAS 214400-66-5 require specialized analytical techniques. Advanced methods such as NMR spectroscopy, mass spectrometry, and HPLC analysis are typically employed to ensure purity and confirm structural integrity. These analytical challenges reflect the compound's complexity and the precision required in its handling and application across various research fields.

Storage and handling recommendations for 2,6-Diiodo-4-(trifluoromethyl)aniline follow standard protocols for halogenated aromatic compounds. Proper conditions include protection from light and moisture, with recommended storage temperatures typically ranging from 2-8°C. These precautions maintain the compound's stability and ensure consistent performance in subsequent synthetic applications.

Future research directions for 214400-66-5 are likely to focus on expanding its utility in green chemistry applications. Scientists are investigating more sustainable synthetic routes and catalytic systems to incorporate this valuable intermediate. The compound's potential in metal-organic frameworks (MOFs) and other advanced materials represents another exciting frontier for exploration.

For researchers and industry professionals seeking detailed technical information about 2,6-Diiodo-4-(trifluoromethyl)aniline, comprehensive datasheets including spectral data, solubility characteristics, and reactivity profiles are essential. These resources support proper experimental design and facilitate the compound's effective utilization in various chemical applications and research projects.